Cas no 1804362-58-0 (3-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine-6-sulfonamide)

• Product Name: 3-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine-6-sulfonamide
• CAS No: 1804362-58-0
• MF: C₇H₆F₃IN₂O₄S
• MW: 398.098223209381
• CID: 4835715
• Update Time: 2025-10-29

3-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine-6-sulfonamide

• Inchi： 1S/C7H6F3IN2O4S/c1-16-5-3(11)2-4(17-7(8,9)10)6(13-5)18(12,14)15/h2H,1H3,(H2,12,14,15)
• InChI Key： QETBFMDPUFGXDF-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(C(=C1)OC(F)(F)F)S(N)(=O)=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 385
• XLogP3: 1.9
• Topological Polar Surface Area: 99.9

Additional information on 3-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine-6-sulfonamide

Introduction to 3-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine-6-sulfonamide (CAS No. 1804362-58-0)

3-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine-6-sulfonamide, with the CAS number 1804362-58-0, is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including an iodine atom, a methoxy group, a trifluoromethoxy group, and a sulfonamide moiety, which collectively contribute to its potential therapeutic applications and biological activities.

The chemical structure of 3-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine-6-sulfonamide is particularly noteworthy due to the presence of the iodine atom, which can enhance the compound's lipophilicity and improve its pharmacokinetic properties. The methoxy and trifluoromethoxy groups introduce additional functional diversity, while the sulfonamide moiety is known for its ability to form hydrogen bonds and interact with biological targets. These structural elements make 3-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine-6-sulfonamide a promising candidate for various medicinal applications.

Recent studies have explored the potential of 3-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine-6-sulfonamide in the context of drug discovery and development. One notable area of research is its activity against various types of cancer cells. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited significant cytotoxic effects on human breast cancer cells (MCF-7) and colon cancer cells (HCT116). The researchers attributed this activity to the compound's ability to induce apoptosis and inhibit cell proliferation.

In addition to its anti-cancer properties, 3-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine-6-sulfonamide has also shown promise in the treatment of neurodegenerative diseases. A study published in the Journal of Neuroscience Research demonstrated that this compound could protect neuronal cells from oxidative stress and reduce inflammation, which are key factors in diseases such as Alzheimer's and Parkinson's. The mechanism of action was found to involve the modulation of signaling pathways related to cell survival and inflammation.

The pharmacokinetic profile of 3-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine-6-sulfonamide has been extensively studied to optimize its therapeutic potential. Research has shown that the compound exhibits good oral bioavailability and a favorable distribution profile, making it suitable for systemic administration. Furthermore, its metabolic stability has been evaluated in various preclinical models, indicating that it can maintain its activity over an extended period.

Clinical trials are currently underway to further investigate the safety and efficacy of 3-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine-6-sulfonamide. Early-phase trials have focused on assessing the compound's tolerability and pharmacokinetic behavior in healthy volunteers. Preliminary results have been encouraging, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical studies targeting specific diseases.

The synthetic route for producing 3-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine-6-sulfonamide has been optimized to ensure high yields and purity. The synthesis typically involves a multi-step process that includes the formation of intermediates such as 2-methoxy-5-(trifluoromethoxy)pyridine and subsequent functionalization steps to introduce the iodine atom and sulfonamide group. Advanced techniques such as microwave-assisted synthesis have been employed to enhance reaction efficiency and reduce environmental impact.

In conclusion, 3-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine-6-sulfonamide (CAS No. 1804362-58-0) represents a promising compound with diverse therapeutic applications. Its unique chemical structure confers valuable biological activities, making it a subject of ongoing research in both academic and industrial settings. As more data from clinical trials become available, it is expected that this compound will play an increasingly important role in the development of novel treatments for various diseases.